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Trifloxystrobin Profile and Mode of Action

Technical Profile: Trifloxystrobin is a strobilurin fungicide (FRAC Group 11) that inhibits mitochondrial

respiration in fungi by binding to the cytochrome bc1 complex (QoI), halting energy production and

preventing disease development [1].

Key Characteristics: Its efficacy is enhanced by mesostemic activity, providing rainfastness and forming a

protective layer on plant surfaces. It also exhibits translaminar movement (penetrating leaf tissues) and

vapor phase activity, which aids in redistribution for improved coverage [1].

Application Timing by Crop and Growth Stage

Optimal application timing targets key growth stages and early disease development. The following table

summarizes application notes for major crops.

Crop Target Diseases
Recommended Growth
Stage(s) for Application

Application Notes

Wheat Septoria leaf blotch,

Tan spot, Powdery

Feekes 6-7 (early jointing)

for lower canopy diseases;

Flag leaf stage (Feekes 8-9) is

most critical for yield protection;
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Crop Target Diseases
Recommended Growth
Stage(s) for Application

Application Notes

mildew, Rusts [2] [3] Feekes 8-9 (flag leaf
emergence) for flag leaf

protection [2]

early applications (Feekes 6-7)
may be tank-mixed with

herbicides [2].

Edible
Roses

Powdery mildew [4] Apply as a protective spray

before disease
establishment; follow local

label directions [4].

A study applied 184 g a.i./hm²

twice for powdery mildew
control; residues dissipate

rapidly (half-life of 1.2–2.7
days) [4].

Onions Stemphylium leaf
blight

By the 5- to 7-leaf stage [5] Note: Field research indicates
resistance in Stemphylium to

strobilurins (including
trifloxystrobin); alternative

fungicides are recommended
[5].

Grapes,
Apples,
Vegetables

Powdery mildew,
Downy mildew,

Rusts, Scab,
Early/Late blights

[1]

Varies by crop and disease;
typically at pre-bloom and

post-bloom stages, or when
conditions favor disease [1]

Used in integrated
management programs; often

formulated with partners like
tebuconazole or propiconazole

for resistance management [2]
[1].

Decision Workflow for Field Application

The diagram below outlines a protocol for determining application timing in wheat, which can be adapted for

other crops.
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Start: Scout Field & Assess Risk

Check Wheat Growth Stage

Feekes 6-7
(1-2 Nodes Visible)

Feekes 8-9
(Flag Leaf Emerged)

Feekes 10.5.1
(Flowering)

Environmental conditions
favorable for disease?

Disease symptoms present
in lower canopy?

Field history of FHB
or forecast favors infection?

Consider early application
(Tank-mix possible)

 Yes

Monitor field
and reassess

 No

Apply fungicide to
protect flag leaf

 Yes No

Apply specific FHB
fungicide (e.g., Prosaro)

 Yes

Application not recommended
for leaf diseases

 No

Click to download full resolution via product page

Experimental Protocol for Residue and Efficacy Trials

For researchers conducting field trials on trifloxystrobin, the following protocol provides a methodological

framework.

1. Field Trial Design

Plot Layout: Use a randomized complete block design (RCBD) with a minimum of four replications.

Treatments: Include an untreated control, a commercial standard fungicide for comparison, and the
test formulations of trifloxystrobin at multiple rates.

Application: Apply using calibrated backpack sprayers with flat-fan nozzles. For edible roses, a
representative study used a dosage of 184 g a.i./hm², applied twice with a 7-day interval [4].

2. Data Collection and Assessment
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Disease Assessment: Rate disease severity on a standard percentage scale (e.g., 0-100% leaf area

affected) at multiple time points pre- and post-application. Calculate the Area Under the Disease
Progress Curve (AUDPC).

Yield Data: Harvest center rows of each plot and record grain yield, test weight, and other quality
parameters.

Residue Sampling: For residue decline studies, collect representative crop samples (e.g., rose
petals) at predetermined intervals (e.g., 2 hours, and 1, 3, 5, 7, 10, 14 days after application) [4].

3. Laboratory Residue Analysis (QuEChERS-UPLC–MS/MS) This method is effective for quantifying

trifloxystrobin and its metabolite CGA321113.

Extraction: Homogenize a 10.0 g sample of finely chopped fresh rose petals with 10 mL acetonitrile

in a 50 mL centrifuge tube for 2 minutes. Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium
citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and shake vigorously for 1 minute,

then centrifuge [4].
Clean-up: Transfer 1.5 mL of the upper acetonitrile layer to a dispersive-SPE tube containing 150 mg

MgSO₄ and 25 mg PSA. Shake and centrifuge.
Analysis: Inject the purified extract into a UPLC–MS/MS system. Quantify residues using an external

solvent standard curve. The method should be validated for selectivity, linearity (R² > 0.99), accuracy
(recoveries of 85-110%), and precision (RSD < 15%) [4].

Resistance Management and Strategic Use

Resistance Risk: Trifloxystrobin is a high-risk candidate for pathogen resistance due to its site-

specific mode of action (FRAC Group 11) [1]. Resistance has been confirmed in pathogens like
Stemphylium vesicarium in onions [5].

Management Strategies:
Always mix trifloxystrobin with a fungicide from a different FRAC group (e.g., a DMI triazole

like tebuconazole [2] or propiconazole [1]).
Limit applications to 1-2 times per season and avoid consecutive uses.

Apply as a preventative or at very early disease onset, as strobilurins are primarily protective
[2] [1].

Key Takeaways for Researchers

Timing is Critical: The highest return on investment in cereal crops comes from protecting the flag

leaf stage (Feekes 8-9) [2].
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Formulation Matters: Suspension concentrates (SC) are dominant due to stability and application

ease, but water-dispersible granules (WG) are also effective [6] [7].
Residues and Safety: Processing factors must be considered. Drying rose petals concentrated

trifloxystrobin residues by 3.0-3.9 times, while brewing transferred very little to the infusion [4].
Combating Resistance: The future of strobilurins relies on their use in robust mixtures and as part of

integrated pest management programs to delay resistance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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